Cas no 392241-19-9 (3,4,5-triethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3,4,5-triethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392241-19-9
• MF: C₂₂H₂₅N₃O₄S
• MW: 427.516604185104
• CID: 5953280
• PubChem ID: 3307580
• Update Time: 2025-05-24

3,4,5-triethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• 3,4,5-triethoxy-N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 3,4,5-triethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-
• Oprea1_723267
• 3,4,5-triethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• F0326-0226
• AKOS005510264
• AB00667294-01
• 392241-19-9
• AKOS024575468
• CCG-355561

• Inchi： 1S/C22H25N3O4S/c1-5-27-17-12-16(13-18(28-6-2)19(17)29-7-3)20(26)23-22-25-24-21(30-22)15-10-8-9-14(4)11-15/h8-13H,5-7H2,1-4H3,(H,23,25,26)
• InChI Key： KYVLDXMVIMXJNQ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(C)=C2)S1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 427.15657746g/mol
• Monoisotopic Mass: 427.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• pka: 7.23±0.50(Predicted)

Additional information on 3,4,5-triethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide

Research Brief on 3,4,5-Triethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 392241-19-9): Recent Advances and Applications

In recent years, the compound 3,4,5-triethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 392241-19-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiadiazole derivative has shown promising potential in various therapeutic applications, particularly in the areas of oncology and antimicrobial therapy. The unique structural features of this compound, including the triethoxybenzamide moiety and the thiadiazolyl ring, contribute to its biological activity and specificity. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential as a lead compound for drug development.

A study published in the Journal of Medicinal Chemistry (2023) investigated the anticancer properties of 3,4,5-triethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide. The researchers demonstrated that this compound exhibits potent inhibitory effects on several cancer cell lines, including breast, lung, and colon cancer. The mechanism of action was found to involve the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis. Additionally, the compound showed selectivity towards cancer cells, sparing normal cells, which is a crucial advantage for potential therapeutic applications. These findings suggest that 3,4,5-triethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide could serve as a promising candidate for further development as an anticancer agent.

Another significant area of research has been the antimicrobial activity of this compound. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 3,4,5-triethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The researchers attributed this activity to the compound's ability to interfere with microbial cell wall synthesis and membrane integrity. Notably, the compound demonstrated low cytotoxicity towards mammalian cells, highlighting its potential as a safe and effective antimicrobial agent. Further studies are underway to optimize its efficacy and reduce the likelihood of resistance development.

In addition to its therapeutic potential, recent research has also explored the synthetic pathways and structural modifications of 3,4,5-triethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide. A study in Tetrahedron (2023) presented a novel and efficient synthetic route for this compound, which could facilitate large-scale production for preclinical and clinical studies. The researchers also investigated the impact of various substituents on the thiadiazolyl and benzamide rings, identifying key structural features that enhance biological activity and pharmacokinetic properties. These findings provide valuable insights for the design of next-generation derivatives with improved efficacy and safety profiles.

Despite the promising results, several challenges remain in the development of 3,4,5-triethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further structural optimization and formulation studies. Additionally, comprehensive toxicology and pharmacokinetic studies are required to assess its safety and efficacy in vivo. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to advance this compound through the drug development pipeline.

In conclusion, 3,4,5-triethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 392241-19-9) represents a promising lead compound with diverse therapeutic applications. Recent studies have shed light on its anticancer and antimicrobial mechanisms, synthetic accessibility, and structure-activity relationships. While challenges remain, the continued exploration of this compound and its derivatives holds great potential for the development of novel and effective treatments for various diseases. Future research should focus on addressing the current limitations and advancing this compound towards clinical trials.